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Compound of Interest

Compound Name: Cycloheptanecarbaldehyde

Cat. No.: B1584565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cycloheptanecarbaldehyde, a valuable

building block in organic synthesis and drug discovery. The document details its commercial

availability from various suppliers, outlines a common and reliable synthetic protocol, and

provides essential safety and handling information.

Commercial Availability and Suppliers
Cycloheptanecarbaldehyde is available from a range of chemical suppliers, catering to

different research and development needs, from small-scale laboratory use to larger quantities

for process development. Purity levels and pricing can vary significantly between suppliers. A

summary of commercially available options is presented below.

Table 1: Commercial Suppliers of Cycloheptanecarbaldehyde
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Supplier
Catalog
Number

Purity Quantity Price (USD) Notes

Fisher

Scientific (via

eMolecules)

AC15818050

0 (example)
Not Specified 5 g ~$978.94

Price may

require login

for

confirmation.

[1]

Sigma-

Aldrich

(AldrichCPR)

C98403 "As-is" Not Specified Not Available

Product sold

without

analytical

data; buyer

assumes

responsibility

for purity

confirmation.

All sales are

final.

Combi-Blocks QH-0262 95% Not Specified Not Specified -

TRC C991218 Not Specified 25 mg $45 -

Apollo

Scientific
OR938281 95% 100 mg $203 -

Apollo

Scientific
OR938281 95% 250 mg $290 -

AK Scientific 5899AB Not Specified 250 mg $244 -

American

Custom

Chemicals

Corp.

CHM0299275 95% 5 mg $498.26 -

Other potential suppliers include Hangzhou Sage Chemical Co., Ltd., Jiangsu Aikon

Biopharmaceutical R&D co.,Ltd., Shandong Xiya Chemical Co., Ltd., Shanghai Anmike

Chemical Co. Ltd., and Shandong Ono Chemical Co., Ltd.[2]
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Synthesis of Cycloheptanecarbaldehyde
While several synthetic routes to cycloheptanecarbaldehyde exist, a common and reliable

laboratory-scale method is the oxidation of the corresponding primary alcohol,

cycloheptanemethanol. The Swern oxidation is a widely used method for this transformation

due to its mild reaction conditions and high tolerance for various functional groups.[3][4][5][6]

Experimental Protocol: Swern Oxidation of
Cycloheptanemethanol
This protocol is a representative procedure based on the principles of the Swern oxidation.[3]

[4][5][6][7] Researchers should adapt this procedure as needed based on their specific

laboratory conditions and safety protocols.

Materials and Reagents:

Cycloheptanemethanol

Oxalyl chloride ((COCl)₂)

Dimethyl sulfoxide (DMSO)

Triethylamine (Et₃N)

Dichloromethane (CH₂Cl₂), anhydrous

Water (H₂O)

Brine (saturated aqueous NaCl solution)

Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

Standard laboratory glassware, including a three-necked round-bottom flask, dropping

funnels, and a magnetic stirrer

Low-temperature bath (e.g., dry ice/acetone, -78 °C)

Procedure:
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Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a thermometer, and two dropping funnels under a nitrogen or argon atmosphere, add

anhydrous dichloromethane (10 volumes relative to the alcohol). Cool the flask to -78 °C

using a dry ice/acetone bath.

Activator Addition: To the cooled dichloromethane, add oxalyl chloride (2 equivalents)

dropwise, ensuring the internal temperature does not rise significantly.

DMSO Addition: In a separate dropping funnel, prepare a solution of dimethyl sulfoxide (4

equivalents) in anhydrous dichloromethane. Add this solution dropwise to the reaction

mixture over a period of 30-60 minutes, maintaining the temperature at -78 °C. Stir the

resulting mixture for one hour.

Alcohol Addition: Prepare a solution of cycloheptanemethanol (1 equivalent) in anhydrous

dichloromethane (5 volumes). Add this solution dropwise to the reaction mixture at -78 °C.

Stir for an additional two hours at this temperature.

Base Addition: Add triethylamine (5 equivalents) dropwise to the reaction mixture, still at -78

°C. After the addition is complete, allow the reaction mixture to slowly warm to room

temperature.

Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel

and wash sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The resulting crude product can be purified by silica gel column chromatography

to yield pure cycloheptanecarbaldehyde.

Note: The Swern oxidation produces volatile and malodorous dimethyl sulfide as a byproduct,

as well as toxic carbon monoxide gas.[4] Therefore, this procedure must be carried out in a

well-ventilated fume hood.

Experimental Workflow Diagram
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The following diagram illustrates the key steps in the synthesis of cycloheptanecarbaldehyde
via Swern oxidation.

Start: Setup Reaction Vessel
(Anhydrous CH2Cl2, N2 atm) Cool to -78 °C Add Oxalyl Chloride

(2 eq.)
Add DMSO

(4 eq.)
Stir for 1 hour

@-78 °C
Add Cycloheptanemethanol

(1 eq.)
Stir for 2 hours

@-78 °C
Add Triethylamine

(5 eq.) Warm to Room Temp. Aqueous Workup
(H2O, Brine)

Extract & Dry
(MgSO4)

Concentrate
(Rotary Evaporator)

Purify
(Column Chromatography)

Final Product:
Cycloheptanecarbaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of cycloheptanecarbaldehyde.

Safety and Handling
Cycloheptanecarbaldehyde is a flammable liquid and vapor and can cause skin and serious

eye irritation.[8] It may also cause respiratory irritation.[8]

Precautionary Measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use non-

sparking tools and take precautionary measures against static discharge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

For comprehensive safety information, always consult the Safety Data Sheet (SDS) provided

by the supplier.[1][2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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